Cas no 1823907-47-6 (5-Isoxazoleethanol)

• Product Name: 5-Isoxazoleethanol
• CAS No: 1823907-47-6
• MF: C₅H₇NO₂
• MW: 113.114581346512
• CID: 6645582
• PubChem ID: 19764725
• Update Time: 2024-03-01

5-Isoxazoleethanol Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazoleethanol

• Inchi： 1S/C5H7NO2/c7-4-2-5-1-3-6-8-5/h1,3,7H,2,4H2
• InChI Key： JKGYVENLYVCGJA-UHFFFAOYSA-N
• SMILES： O1C(=CC=N1)CCO

Computed Properties

• Exact Mass: 113.047678466g/mol
• Monoisotopic Mass: 113.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles